Cas no 338954-49-7 (Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate)

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate is a quinoline-based heterocyclic compound featuring a chloro substituent at the 4-position and methyl groups at the 5- and 7-positions. The ethyl carboxylate moiety at the 3-position enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its well-defined structure and reactivity make it valuable for constructing complex molecular frameworks. The chloro and methyl substitutions contribute to its stability and selectivity in cross-coupling reactions. This compound is commonly employed in medicinal chemistry research for developing bioactive molecules due to its modular functionalization potential. High purity grades ensure consistent performance in synthetic applications.

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate structure

338954-49-7 structure

Product Name:Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate

CAS No:338954-49-7

MF:C₁₄H₁₄ClNO₂

MW:263.719462871552

MDL:MFCD00173354

CID:92755

PubChem ID:1479090

Update Time:2025-06-08

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate
- 3-quinolinecarboxylic acid, 4-chloro-5,7-dimethyl-, ethyl ester
- 338954-49-7
- SB71979
- 4-Chloro-5,7-dimethylquinoline-3-carboxylic acid ethyl ester
- AKOS000201514
- EN300-110482
- Oprea1_145553
- 5J-043
- MFCD00173354
- FT-0768035
- CS-0197160
- ETHYL4-CHLORO-5,7-DIMETHYLQUINOLINE-3-CARBOXYLATE
- DTXSID50363157
- MDL： MFCD00173354
- Inchi： 1S/C14H14ClNO2/c1-4-18-14(17)10-7-16-11-6-8(2)5-9(3)12(11)13(10)15/h5-7H,4H2,1-3H3
- InChI Key： VTIBBHSQWPMQAQ-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)OCC)=CN=C2C=C(C)C=C(C)C2=1

Computed Properties

Exact Mass: 263.07142
Monoisotopic Mass: 263.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2A^2
Surface Charge: 0
Tautomer Count: 5
XLogP3: 3.8

Experimental Properties

Color/Form: Light yellow powder
Density: 1.222
Boiling Point: 363.3°C at 760 mmHg
Flash Point: 173.5°C
Refractive Index: 1.593
PSA: 39.19
Solubility: Not determined

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate Pricemore >>

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